N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C14H11N3O2S/c1-19-11-5-3-10(4-6-11)15-14(18)9-2-7-12-13(8-9)17-20-16-12/h2-8H,1H3,(H,15,18)
• InChI Key: GCSNDNCWWNNSIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC3=NSN=C3C=C2
• Molecular Formula: C14H11N3O2S
• Molecular Weight: 285.32 g/mol

Description

"N-(4-methoxyphenyl)-2,1,3-benzothiadiazole-5-carboxamide" is a compound with significant scientific interest due to its unique chemical structure and potential applications in various fields. This report synthesizes the current scientific understanding of this compound.

Synthesis Analysis

The synthesis of similar compounds involves the reductive cyclization of related benzamide derivatives. For example, Bhaskar et al. (2019) synthesized a related compound, 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide, using sodium dithionite as a reductive cyclizing agent in DMSO solvent (Bhaskar et al., 2019).

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using various techniques. For instance, Chakraborty et al. (2007) conducted X-ray powder structure analysis on a piroxicam derivative, elucidating the detailed molecular arrangement (Chakraborty et al., 2007).

Chemical Reactions and Properties

4-Amino-2,1,3-benzothiadiazole, a structurally related compound, has been reported by Reddy et al. (2016) as a bidentate directing group for Pd(II)-catalyzed C-H activation/functionalization, illustrating the compound's reactivity and utility in complex chemical reactions (Reddy et al., 2016).

Physical Properties Analysis

The physical properties of similar compounds can be inferred from related research. For instance, Hassan et al. (2014) synthesized and characterized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, providing insight into the physical characteristics of such compounds (Hassan et al., 2014).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

Information on safety and hazards is usually available in Material Safety Data Sheets (MSDS). This includes information on toxicity, environmental impact, handling precautions, and first aid measures.